Cas no 2649068-25-5 (Methyl 5-(aminomethyl)-5-methyl-4,5-dihydro-1,2-oxazole-3-carboxylate)

• Product Name: Methyl 5-(aminomethyl)-5-methyl-4,5-dihydro-1,2-oxazole-3-carboxylate
• CAS No: 2649068-25-5
• MF: C₇H₁₂N₂O₃
• MW: 172.181781768799
• CID: 5935346
• PubChem ID: 137943998
• Update Time: 2025-10-29

Methyl 5-(aminomethyl)-5-methyl-4,5-dihydro-1,2-oxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2649068-25-5
• EN300-6732180
• methyl 5-(aminomethyl)-5-methyl-4,5-dihydro-1,2-oxazole-3-carboxylate
• Methyl 5-(aminomethyl)-5-methyl-4,5-dihydro-1,2-oxazole-3-carboxylate

• Inchi： 1S/C7H12N2O3/c1-7(4-8)3-5(9-12-7)6(10)11-2/h3-4,8H2,1-2H3
• InChI Key： RJKRPQBWDFWDPC-UHFFFAOYSA-N
• SMILES： O1C(C)(CN)CC(C(=O)OC)=N1

Computed Properties

• Exact Mass: 172.08479225g/mol
• Monoisotopic Mass: 172.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 73.9Ų

Additional information on Methyl 5-(aminomethyl)-5-methyl-4,5-dihydro-1,2-oxazole-3-carboxylate

Research Briefing on Methyl 5-(aminomethyl)-5-methyl-4,5-dihydro-1,2-oxazole-3-carboxylate (CAS: 2649068-25-5)

Methyl 5-(aminomethyl)-5-methyl-4,5-dihydro-1,2-oxazole-3-carboxylate (CAS: 2649068-25-5) is a heterocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique oxazole scaffold, has shown promising potential in various therapeutic applications, including drug discovery and development. The compound's structural features, such as the aminomethyl and ester functional groups, make it a versatile intermediate for synthesizing more complex bioactive molecules. Recent studies have explored its utility in designing novel enzyme inhibitors, antimicrobial agents, and other pharmacologically active compounds.

One of the key areas of research involving Methyl 5-(aminomethyl)-5-methyl-4,5-dihydro-1,2-oxazole-3-carboxylate is its role as a building block in the synthesis of heterocyclic compounds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in the synthesis of oxazole-based inhibitors targeting bacterial enzymes. The researchers highlighted the compound's ability to enhance binding affinity and selectivity, which is crucial for developing next-generation antibiotics. Additionally, its stability under physiological conditions makes it an attractive candidate for further pharmacological evaluation.

Another significant application of this compound lies in its potential as a precursor for anticancer agents. A recent preprint on bioRxiv (2024) reported the synthesis of a series of derivatives using Methyl 5-(aminomethyl)-5-methyl-4,5-dihydro-1,2-oxazole-3-carboxylate as the starting material. These derivatives exhibited potent inhibitory activity against specific cancer cell lines, particularly those resistant to conventional chemotherapy. The study emphasized the importance of the compound's structural flexibility, which allows for modifications that can optimize pharmacokinetic properties and reduce off-target effects.

In addition to its therapeutic potential, Methyl 5-(aminomethyl)-5-methyl-4,5-dihydro-1,2-oxazole-3-carboxylate has also been investigated for its role in chemical biology tools. A recent article in ACS Chemical Biology (2023) described its use in designing fluorescent probes for detecting enzymatic activity in live cells. The compound's ability to undergo specific chemical reactions without interfering with cellular processes makes it a valuable tool for studying biological pathways and mechanisms. This application underscores the compound's versatility beyond traditional drug development.

Despite its promising attributes, challenges remain in the large-scale synthesis and optimization of Methyl 5-(aminomethyl)-5-methyl-4,5-dihydro-1,2-oxazole-3-carboxylate. A review in Organic Process Research & Development (2023) highlighted the need for more efficient synthetic routes to improve yield and purity. Future research directions may focus on green chemistry approaches to minimize environmental impact and reduce production costs. Furthermore, in-depth toxicological studies are required to ensure the compound's safety profile for clinical applications.

In conclusion, Methyl 5-(aminomethyl)-5-methyl-4,5-dihydro-1,2-oxazole-3-carboxylate (CAS: 2649068-25-5) represents a valuable scaffold in chemical biology and medicinal chemistry. Its diverse applications, ranging from drug discovery to chemical probes, highlight its significance in advancing biomedical research. Continued exploration of its properties and derivatives is expected to yield innovative solutions for unmet medical needs. Researchers and industry professionals are encouraged to collaborate on optimizing its synthesis and expanding its therapeutic potential.